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  4. (1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
(1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid (1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 52645-97-3
VCID: VC0161928
InChI: InChI=1S/C20H32O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h13-16,21H,3-12H2,1-2H3,(H,22,23)/t13-,14-,15-,16-,18+,19+,20-/m0/s1
SMILES: CC12CCCC(C1CCC34C2CCC(C3)C(C4)CO)(C)C(=O)O
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol

(1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid

CAS No.: 52645-97-3

Reference Standards

VCID: VC0161928

Molecular Formula: C20H32O3

Molecular Weight: 320.5 g/mol

(1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid - 52645-97-3

CAS No. 52645-97-3
Product Name (1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
Molecular Formula C20H32O3
Molecular Weight 320.5 g/mol
IUPAC Name (1S,4S,5R,9S,10R,13S,14R)-14-(hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
Standard InChI InChI=1S/C20H32O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h13-16,21H,3-12H2,1-2H3,(H,22,23)/t13-,14-,15-,16-,18+,19+,20-/m0/s1
Standard InChIKey HHAMKMUMKLXDFQ-UMTOMPLCSA-N
Isomeric SMILES C[C@@]12CCC[C@@]([C@H]1CC[C@]34[C@H]2CC[C@@H](C3)[C@@H](C4)CO)(C)C(=O)O
SMILES CC12CCCC(C1CCC34C2CCC(C3)C(C4)CO)(C)C(=O)O
Canonical SMILES CC12CCCC(C1CCC34C2CCC(C3)C(C4)CO)(C)C(=O)O
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PubChem Compound 260658
Last Modified Nov 11 2021
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